4-Chloro-2,2'-bipyridine

• IUPAC Name: 4-chloro-2-pyridin-2-ylpyridine
• InChI: InChI=1S/C10H7ClN2/c11-8-4-6-13-10(7-8)9-3-1-2-5-12-9/h1-7H
• InChI Key: IXEGJZGCPOORDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NC=CC(=C2)Cl
• Molecular Formula: C10H7ClN2
• DSSTOX Substance ID: DTXSID90570005
• Molecular Weight: 190.63 g/mol
• CAS RN: 14162-94-8

Description

4-Chloro-2,2’-bipyridine is a chemical compound with the CAS Number: 14162-94-8. It has a molecular weight of 190.63 and its IUPAC name is 4-chloro-2,2’-bipyridine. It is a solid substance stored at temperatures between 2-8°C in an inert atmosphere.

Synthesis Analysis

The synthesis of 2,2’-bipyridines involves C−C bond formation from C−H bond. There are also methodologies for the synthesis of 4,4’-disubstituted 2,2’-bipyridines.

Molecular Structure Analysis

The molecular structure of 4-Chloro-2,2’-bipyridine is strictly planar with a trans-conformation about the inter-annular C–C bond. The InChI code is 1S/C10H7ClN2/c11-8-4-6-13-10(7-8)9-3-1-2-5-12-9/h1-7H.

Physical And Chemical Properties Analysis

4-Chloro-2,2’-bipyridine is a solid substance with a molecular weight of 190.63. It is stored in an inert atmosphere at temperatures between 2-8°C.

Scientific Research Applications

• Synthesis and Structural Properties :

  • Used in the synthesis of cyclometalated complexes of Iridium(III), contributing to the study of photophysical properties and redox behavior (Neve et al., 1999).
  • Employed in the preparation of coordination compounds for semiconductor applications, affecting optical and redox properties (Heimer et al., 1996).

• Material and Compound Applications :

  • Mono- and di-quaternized derivatives of 4,4'-bipyridine, including 4-Chloro-2,2'-bipyridine, have been used in multifunctional chromic materials/compounds due to their redox activity and electrochromic aptitude (Papadakis, 2019).

• Photocatalysis and Hydrogen Production :

  • Platinum(II) bi- and terpyridyl chloro complexes, including derivatives of 4,4'-dichloro-2,2'-bipyridine, have been investigated for their role in photocatalytic hydrogen production from water (Du et al., 2008).

• Synthesis of Chelating Ligands :

  • Amino-functionalized 2,2′-bipyridines, including derivatives with 4-Chloro-2,2'-bipyridine, are crucial in the synthesis of sophisticated chelating ligands (Hapke et al., 2007).

• Enhanced Nucleophilic Substitution :

  • The chemical reactivity of 4,4‘-dichloro-2,2‘-bipyridine changes significantly upon coordination, influencing nucleophilic displacement in chemistry (Adamczak et al., 2019).

• Catalysis in Carbon Dioxide Reduction :

  • Re(bipy-tBu)(CO)3Cl complexes, using bipyridine derivatives, demonstrate improved catalytic activity for the reduction of carbon dioxide (Smieja & Kubiak, 2010).

• Preparation of Ionic Liquid Catalysts :

  • 2,2′-bipyridine derivatives have been used to prepare ionic liquid catalysts for the synthesis of benzimidazole derivatives (Shirini et al., 2015).

Safety and Hazards

The safety information for 4-Chloro-2,2’-bipyridine indicates that it has a GHS07 pictogram and a warning signal word. The hazard statements include H302 and the precautionary statements include P280; P305+P351+P338.

Future Directions

While specific future directions for 4-Chloro-2,2’-bipyridine are not mentioned in the retrieved sources, it’s known that bipyridines are often used as ligands in coordination chemistry, suggesting potential applications in this field.